Cas no 52811-48-0 (4-(9H-beta-carbolin-1-ylmethyl)-5-vinyl-1,4-dihydro-pyridine-3-carboxylic acid methyl ester)

52811-48-0 structure
Product name:4-(9H-beta-carbolin-1-ylmethyl)-5-vinyl-1,4-dihydro-pyridine-3-carboxylic acid methyl ester
4-(9H-beta-carbolin-1-ylmethyl)-5-vinyl-1,4-dihydro-pyridine-3-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-(9H-beta-carbolin-1-ylmethyl)-5-vinyl-1,4-dihydro-pyridine-3-carboxylic acid methyl ester
- Lyalin
- Lyaline
- lyanine
- methyl 4-[(beta-carbolin-1-yl)methyl]-5-vinyl-1,4-dihydropyridine-3-carboxylate
- (+)-5-Vinyl-1,4-dihydro-4-(9H-pyrido[3,4-b]indol-1-ylmethyl)-3-pyridinecarboxylic acid methyl ester
- 52811-48-0
- DB-299379
- methyl 5-ethenyl-4-(9H-pyrido[3,4-b]indol-1-ylmethyl)-1,4-dihydropyridine-3-carboxylate
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- Inchi: InChI=1S/C21H19N3O2/c1-3-12-15-10-17-19-14(8-9-22-17)13-6-4-5-7-18(13)24(19)20(12)23-11-16(15)21(25)26-2/h3-9,11-12,15,20,23H,1,10H2,2H3
- InChI Key: JTTRUFOGCIVOCO-UHFFFAOYSA-N
- SMILES: COC(=O)C1=CNC2C(C=C)C1Cc1nccc3c4ccccc4n2c13
Computed Properties
- Exact Mass: 345.147726857Da
- Monoisotopic Mass: 345.147726857Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 627
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 67Ų
4-(9H-beta-carbolin-1-ylmethyl)-5-vinyl-1,4-dihydro-pyridine-3-carboxylic acid methyl ester Related Literature
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Hyun-Ouk Kim,Woonsung Na,Jong-Woo Lim,Geunseon Park,Chaewon Park,Hwunjae Lee,Aram Kang,Seungjoo Haam,Inho Choi,Jung-Taek Kang,Daesub Song J. Mater. Chem. B, 2020,8, 2476-2482
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Maarit H. Lahtinen,Mamata Bhattarai,Satu J. Kirjoranta,Venla K. Juntti,Leena J. Peltonen,Petri O. Kilpeläinen Green Chem., 2019,21, 4691-4705
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3. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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Stefan A. Kobel,Olivier Burri,Mukul Girotra,Arne Seitz,Matthias P. Lutolf Lab Chip, 2012,12, 2843-2849
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Yuan Liu,Guohua Xie,Kailong Wu,Zhenghui Luo,Tao Zhou,Xuan Zeng,Jie Yu,Shaolong Gong J. Mater. Chem. C, 2016,4, 4402-4407
52811-48-0 (4-(9H-beta-carbolin-1-ylmethyl)-5-vinyl-1,4-dihydro-pyridine-3-carboxylic acid methyl ester) Related Products
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